2-nitro-N-(2-phenylphenyl)benzenesulfonamide

• IUPAC Name: 2-nitro-N-(2-phenylphenyl)benzenesulfonamide
• InChI: InChI=1S/C18H14N2O4S/c21-20(22)17-12-6-7-13-18(17)25(23,24)19-16-11-5-4-10-15(16)14-8-2-1-3-9-14/h1-13,19H
• InChI Key: CPIQQXDAHYCSNQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=CC=C2NS(=O)(=O)C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C18H14N2O4S
• Molecular Weight: 354.4 g/mol

Description

2-nitro-N-(2-phenylphenyl)benzenesulfonamide, also known as NPPB, is a chemical compound that has been widely used in scientific research for its unique properties. NPPB is a sulfonamide derivative that has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers studying various biological processes.

Mechanism of Action

The mechanism of action of 2-nitro-N-(2-phenylphenyl)benzenesulfonamide is not fully understood, but it is believed to inhibit chloride channels by binding to a specific site on the channel. This binding prevents chloride ions from passing through the channel, leading to a decrease in chloride ion transport.
Biochemical and Physiological Effects:
2-nitro-N-(2-phenylphenyl)benzenesulfonamide has been shown to have a wide range of biochemical and physiological effects, including the inhibition of chloride channels, the modulation of calcium signaling, and the regulation of cell volume. It has also been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-nitro-N-(2-phenylphenyl)benzenesulfonamide in lab experiments is its ability to selectively inhibit chloride channels, making it a valuable tool for studying these channels. However, one limitation of using 2-nitro-N-(2-phenylphenyl)benzenesulfonamide is its potential to interact with other proteins and molecules, leading to off-target effects.

Future Directions

There are many potential future directions for research involving 2-nitro-N-(2-phenylphenyl)benzenesulfonamide. One area of interest is the development of more selective inhibitors of chloride channels, which could be used to treat diseases such as cystic fibrosis. Another area of interest is the use of 2-nitro-N-(2-phenylphenyl)benzenesulfonamide in the study of calcium signaling and its role in various biological processes. Additionally, the development of new methods for synthesizing 2-nitro-N-(2-phenylphenyl)benzenesulfonamide could lead to more efficient and cost-effective production of this valuable research tool.

Synthesis Methods

2-nitro-N-(2-phenylphenyl)benzenesulfonamide can be synthesized using a variety of methods, including the reaction of 2-nitroaniline with 2-bromo-N-phenylbenzenesulfonamide in the presence of a palladium catalyst. Other methods include the reaction of 2-nitroaniline with 2-phenylbenzenesulfonyl chloride in the presence of a base such as triethylamine.

Scientific Research Applications

2-nitro-N-(2-phenylphenyl)benzenesulfonamide has been used in a variety of scientific research applications, including the study of ion channels, transporters, and receptors. It has been shown to inhibit chloride channels, such as the cystic fibrosis transmembrane conductance regulator (CFTR) and the volume-regulated anion channel (VRAC), making it a useful tool for studying these channels.